Cas no 929339-92-4 (4-(2-Amino-1,3-thiazol-4-yl)-2-methylbenzene-1,3-diol)

4-(2-Amino-1,3-thiazol-4-yl)-2-methylbenzene-1,3-diol structure
929339-92-4 structure
Product Name:4-(2-Amino-1,3-thiazol-4-yl)-2-methylbenzene-1,3-diol
CAS No:929339-92-4
MF:C10H10N2O2S
MW:222.263600826263
MDL:MFCD09259106
CID:3157925
PubChem ID:27460252
Update Time:2025-04-21

4-(2-Amino-1,3-thiazol-4-yl)-2-methylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Amino-1,3-thiazol-4-yl)-2-methylbenzene-1,3-diol
    • F2106-0127
    • AKOS000275985
    • QLARRMZZRCSUQS-UHFFFAOYSA-N
    • EN300-238342
    • 929339-92-4
    • STK788135
    • MDL: MFCD09259106
    • Inchi: 1S/C10H10N2O2S/c1-5-8(13)3-2-6(9(5)14)7-4-15-10(11)12-7/h2-4,13-14H,1H3,(H2,11,12)
    • InChI Key: QLARRMZZRCSUQS-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1=CC=C(C(C)=C1O)O

Computed Properties

  • Exact Mass: 222.04629874g/mol
  • Monoisotopic Mass: 222.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 108Ų

4-(2-Amino-1,3-thiazol-4-yl)-2-methylbenzene-1,3-diol Pricemore >>

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TRC
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4-(2-amino-1,3-thiazol-4-yl)-2-methylbenzene-1,3-diol
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